Cas no 153797-66-1 (1-fluoro-3-isocyano-2-methylbenzene)

• Product Name: 1-fluoro-3-isocyano-2-methylbenzene
• CAS No: 153797-66-1
• MF: C₈H₆FN
• MW: 135.138345241547
• CID: 6512039
• PubChem ID: 55253154
• Update Time: 2025-05-24

1-fluoro-3-isocyano-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-isocyano-2-methylbenzene
• EN300-1176961
• 3-Fluoro-2-methylphenylisocyanide
• GS-0372
• AKOS006286915
• 153797-66-1
• DTXSID201294569

• Inchi： 1S/C8H6FN/c1-6-7(9)4-3-5-8(6)10-2/h3-5H,1H3
• InChI Key： CRCLWPWCMHVFBN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)[N+]#[C-]

Computed Properties

• Exact Mass: 135.048427358g/mol
• Monoisotopic Mass: 135.048427358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 4.4Ų

Additional information on 1-fluoro-3-isocyano-2-methylbenzene

Professional Introduction to 1-Fluoro-3-isocyano-2-methylbenzene (CAS No. 153797-66-1)

1-Fluoro-3-isocyano-2-methylbenzene, with the chemical formula C₇H₅FN₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound is characterized by its unique structural features, which include a fluoro substituent, an isocyanide group, and a methyl group on a benzene ring. These structural elements contribute to its diverse chemical reactivity and make it a valuable intermediate in the synthesis of various biologically active molecules.

TheCAS number 153797-66-1 uniquely identifies this compound and distinguishes it from other chemicals with similar properties. The presence of the fluoro group in the molecule enhances its lipophilicity and metabolic stability, which are crucial factors in drug design. The isocyanide moiety, on the other hand, provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. The methyl group contributes to the overall steric environment of the molecule, influencing its interactions with biological targets.

In recent years, 1-fluoro-3-isocyano-2-methylbenzene has garnered attention in the development of novel pharmaceuticals. Its structural framework is particularly useful in designing molecules that interact with biological receptors. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are essential in treating various cancers and inflammatory diseases. The fluoro substituent's ability to modulate pharmacokinetic properties has made this compound a attractive candidate for drug development.

Moreover, the isocyanide group in 1-fluoro-3-isocyano-2-methylbenzene has been utilized in the creation of heterocyclic compounds, which are known for their broad spectrum of biological activities. These heterocycles have shown promise in treating conditions such as bacterial infections, viral diseases, and neurological disorders. The versatility of this compound lies in its ability to undergo various chemical transformations, allowing chemists to tailor its properties for specific applications.

Recent advancements in synthetic chemistry have further expanded the utility of 1-fluoro-3-isocyano-2-methylbenzene. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of additional functional groups onto the benzene ring, enhancing its reactivity and expanding its potential applications. These methods have opened new avenues for the development of innovative drug candidates.

The agrochemical industry has also benefited from the use of 1-fluoro-3-isocyano-2-methylbenzene. Its derivatives have been investigated as potential herbicides and pesticides due to their ability to interact with biological targets in plants and pests. The fluoro group's stability and lipophilicity contribute to the efficacy of these compounds, making them promising candidates for sustainable agricultural practices.

In conclusion, 1-fluoro-3-isocyano-2-methylbenzene (CAS No. 153797-66-1) is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new ways to utilize this compound, reinforcing its importance in modern chemistry.